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Compound of Interest

Compound Name: Isotimolol

CAS No.: 59697-06-2

Cat. No.: B104974

Get Quote

This technical guide provides a comprehensive overview of Isotimolol, a critical compound in

the pharmaceutical analysis of Timolol. It is intended for researchers, scientists, and drug

development professionals, offering in-depth insights into its chemical properties, synthesis,

and analytical characterization. This document emphasizes the causal relationships behind

experimental choices and provides robust, self-validating protocols to ensure scientific integrity.

Introduction: The Significance of Isotimolol in
Pharmaceutical Quality Control
Isotimolol is a structural isomer of Timolol, a widely used non-selective beta-adrenergic

blocker for the treatment of glaucoma and cardiovascular diseases.[1] Specifically, Isotimolol
is recognized as a process impurity in the synthesis of Timolol and is designated as "Timolol

maleate specified impurity B" by the European Pharmacopoeia (EP) and "Timolol Related

Compound B" by the United States Pharmacopeia (USP).[2][3][4] Its presence in the final drug

product must be carefully monitored to ensure the safety and efficacy of Timolol formulations.
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This guide will delve into the technical details of Isotimolol, providing a foundational

understanding for its identification, quantification, and control.

Isotimolol exists as a racemic mixture, (±)-Isotimolol, with the (S)-enantiomer being of

particular interest in compendial methods.[3][5] Understanding the stereochemistry and the

methods for chiral separation is therefore paramount for rigorous quality control.

Physicochemical Properties of Isotimolol
A thorough understanding of the physicochemical properties of Isotimolol is fundamental for

the development of analytical methods and for understanding its behavior in formulation and

stability studies.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Synthesis and Formation of Isotimolol
Isotimolol is typically formed as an impurity during the synthesis of Timolol. The synthetic

route to Timolol often involves the reaction of 3-chloro-4-morpholino-1,2,5-thiadiazole with

(±)-3-(tert-butylamino)-1,2-propanediol.[8] The formation of Isotimolol can occur due to the

non-regioselective opening of an epoxide intermediate or related synthetic pathways.

A general synthetic scheme leading to the formation of both Timolol and Isotimolol is outlined

below. The key step involves the nucleophilic attack of the propanediol derivative on the

thiadiazole ring system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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